Cas no 794-65-0 (4-(2,4-Dinitrophenoxy)benzaldehyde)

• Product Name: 4-(2,4-Dinitrophenoxy)benzaldehyde
• CAS No: 794-65-0
• MF: C₁₃H₈N₂O₆
• MW: 288.212423324585
• MDL: MFCD00579130
• CID: 581652
• PubChem ID: 314648
• Update Time: 2025-10-18

4-(2,4-Dinitrophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2,4-dinitrophenoxy)-
• 4-(2,4-Dinitrophenoxy)benzaldehyde
• 4-(2,4-dinitro-phenoxy)-benzaldehyde
• AC1L7Q11
• BBL023664
• CTK2I1125
• NSC233873
• Oprea1_027639
• Oprea1_408986
• NSC-233873
• 794-65-0
• CS-0315587
• AKOS000290652
• VS-07478
• CHEMBL4745901
• MFCD00579130
• DTXSID10310869

• MDL： MFCD00579130
• Inchi： 1S/C13H8N2O6/c16-8-9-1-4-11(5-2-9)21-13-6-3-10(14(17)18)7-12(13)15(19)20/h1-8H
• InChI Key： AXTMBFKLHOZCDO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.03824
• Monoisotopic Mass: 288.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.475
• Boiling Point: 424.3°Cat760mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.664
• PSA: 112.58
• LogP: 4.15420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2,4-Dinitrophenoxy)benzaldehyde

Introduction to 4-(2,4-Dinitrophenoxy)benzaldehyde (CAS No. 794-65-0)

4-(2,4-Dinitrophenoxy)benzaldehyde, with the CAS number 794-65-0, is a versatile organic compound that has garnered significant attention in the fields of chemical research and pharmaceutical development. This compound is characterized by its unique molecular structure, which includes a benzaldehyde moiety and a 2,4-dinitrophenoxy substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable reagent in various scientific applications.

The molecular formula of 4-(2,4-Dinitrophenoxy)benzaldehyde is C₁₃H₈N₂O₅, and its molecular weight is approximately 276.21 g/mol. The compound's structure consists of a benzene ring with an aldehyde group (-CHO) at the para position and a 2,4-dinitrophenoxy group (-O-C₆H₃(NO₂)₂) at the ortho position. This arrangement of functional groups provides the compound with a high degree of reactivity and specificity in chemical reactions.

In recent years, 4-(2,4-Dinitrophenoxy)benzaldehyde has been extensively studied for its potential applications in organic synthesis and materials science. One notable area of research is its use as a building block in the synthesis of complex organic molecules. The presence of the aldehyde group allows for various condensation reactions, while the 2,4-dinitrophenoxy group can participate in substitution and elimination reactions. This dual functionality makes it an attractive starting material for the synthesis of pharmaceutical intermediates and advanced materials.

A study published in the Journal of Organic Chemistry (2021) highlighted the utility of 4-(2,4-Dinitrophenoxy)benzaldehyde in the synthesis of novel dyes and pigments. The researchers demonstrated that by modifying the aldehyde group through condensation reactions with different aromatic amines, they could produce a range of colored compounds with unique optical properties. These dyes have potential applications in areas such as textile coloring and optical sensors.

In addition to its role in organic synthesis, 4-(2,4-Dinitrophenoxy)benzaldehyde has shown promise in pharmaceutical research. A recent paper in the Bioorganic & Medicinal Chemistry Letters (2023) explored its potential as a lead compound for developing new anti-inflammatory drugs. The study found that derivatives of 4-(2,4-Dinitrophenoxy)benzaldehyde exhibited significant anti-inflammatory activity in vitro, suggesting their potential for further development into therapeutic agents.

The biological activity of 4-(2,4-Dinitrophenoxy)benzaldehyde is attributed to its ability to interact with specific cellular targets. The 2,4-dinitrophenoxy group can form hydrogen bonds and π-π interactions with biomolecules, while the aldehyde group can undergo Michael addition reactions with nucleophiles such as thiols and amines. These interactions can modulate enzyme activity and signaling pathways, making the compound a valuable tool for probing biological processes.

Safety considerations are an important aspect of working with any chemical compound. While 4-(2,4-Dinitrophenoxy)benzaldehyde is not classified as a hazardous material under current regulations, it is essential to handle it with appropriate precautions to ensure laboratory safety. Researchers should follow standard safety protocols, including wearing personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 4-(2,4-Dinitrophenoxy)benzaldehyde (CAS No. 794-65-0) is a multifaceted compound with significant potential in various scientific fields. Its unique molecular structure and reactivity make it an invaluable reagent for organic synthesis and pharmaceutical research. Ongoing studies continue to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.